Cas no 1250628-28-4 (N*1*-Isopropyl-N*1*-pyridin-2-ylmethyl-ethane-1,2-diamine)

N*1*-Isopropyl-N*1*-pyridin-2-ylmethyl-ethane-1,2-diamine structure
1250628-28-4 structure
Product Name:N*1*-Isopropyl-N*1*-pyridin-2-ylmethyl-ethane-1,2-diamine
CAS No:1250628-28-4
MF:C11H19N3
MW:193.288662195206
CID:2170307
Update Time:2025-10-29

N*1*-Isopropyl-N*1*-pyridin-2-ylmethyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N*1*-isopropyl-n*1*-pyridin-2-ylmethyl-ethane-1,2-diamine
    • AM91407
    • N-Isopropyl-N-(2-pyridinylmethyl)-1,2-ethanediamine
    • N1-Isopropyl-N1-pyridin-2-ylmethylethane-1,2-diamine
    • N*1*-Isopropyl-N*1*-pyridin-2-ylmethyl-ethane-1,2-diamine
    • Inchi: 1S/C11H19N3/c1-10(2)14(8-6-12)9-11-5-3-4-7-13-11/h3-5,7,10H,6,8-9,12H2,1-2H3
    • InChI Key: FOWJYAMTQAWWDD-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=CN=1)(CCN)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 148
  • Topological Polar Surface Area: 42.2

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 265.0±20.0 °C at 760 mmHg
  • Flash Point: 114.1±21.8 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

N*1*-Isopropyl-N*1*-pyridin-2-ylmethyl-ethane-1,2-diamine Security Information

N*1*-Isopropyl-N*1*-pyridin-2-ylmethyl-ethane-1,2-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
086711-500mg
N*1*-Isopropyl-N*1*-pyridin-2-ylmethyl-ethane-1,2-diamine
1250628-28-4
500mg
£389.00 2022-03-01

Additional information on N*1*-Isopropyl-N*1*-pyridin-2-ylmethyl-ethane-1,2-diamine

Recent Advances in the Study of N1-Isopropyl-N1-pyridin-2-ylmethyl-ethane-1,2-diamine (CAS: 1250628-28-4)

The compound N1-Isopropyl-N1-pyridin-2-ylmethyl-ethane-1,2-diamine (CAS: 1250628-28-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound in drug discovery. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, pharmacological properties, and emerging applications.

Recent studies have focused on the synthesis and optimization of N1-Isopropyl-N1-pyridin-2-ylmethyl-ethane-1,2-diamine to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a combination of reductive amination and palladium-catalyzed coupling reactions to achieve the desired product with high enantiomeric purity. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

In terms of pharmacological activity, N1-Isopropyl-N1-pyridin-2-ylmethyl-ethane-1,2-diamine has shown promising results as a modulator of specific neurotransmitter systems. A recent in vitro study highlighted its affinity for dopamine and serotonin receptors, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. The compound's ability to cross the blood-brain barrier was confirmed through pharmacokinetic studies in rodent models, further supporting its candidacy for central nervous system (CNS) targeting therapies.

Another area of interest is the compound's role in cancer research. Preliminary data from a 2024 study indicate that N1-Isopropyl-N1-pyridin-2-ylmethyl-ethane-1,2-diamine exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic proteins. The mechanism appears to involve inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in malignancies. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of N1-Isopropyl-N1-pyridin-2-ylmethyl-ethane-1,2-diamine. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Ongoing research is exploring structural analogs and prodrug strategies to overcome these limitations while preserving the compound's therapeutic benefits.

In conclusion, N1-Isopropyl-N1-pyridin-2-ylmethyl-ethane-1,2-diamine (CAS: 1250628-28-4) represents a versatile scaffold with significant potential in multiple therapeutic areas. The latest research underscores its value as a lead compound and highlights the need for further investigation to fully realize its clinical potential. As the field progresses, this molecule is likely to remain a focal point for innovative drug discovery efforts.

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